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Compound of Interest

Compound Name: (2R)-2-phenylbutan-2-ol

Cat. No.: B15391634 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the safe

disposal of (2R)-2-phenylbutan-2-ol, a flammable and potentially hazardous organic

compound. Adherence to these procedures is essential to mitigate risks and ensure

compliance with regulatory standards.

Immediate Safety and Handling Precautions
(2R)-2-phenylbutan-2-ol is classified as a flammable liquid and is harmful if swallowed or

inhaled, causing skin and respiratory irritation.[1] Always handle this chemical in a well-

ventilated area, preferably within a chemical fume hood, especially when working with volumes

greater than 500 milliliters.[2] Personal Protective Equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat, must be worn at all times. Keep the compound away

from heat, sparks, open flames, and other ignition sources.[1]

Quantitative Data Summary
The following table summarizes key safety and physical data for compounds similar to (2R)-2-
phenylbutan-2-ol, providing a basis for safe handling and disposal procedures.
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Property Value Source

Flash Point 195°F (90.5°C) ChemBK[3]

Boiling Point 107-108 °C/20 mmHg ChemBK[3]

Density 0.977 g/mL at 25 °C ChemBK[3]

Molecular Weight 150.22 g/mol PubChem[4]

Step-by-Step Disposal Protocol
The disposal of (2R)-2-phenylbutan-2-ol must comply with local, regional, and national

hazardous waste regulations.[5] Under no circumstances should this chemical be disposed of

down the drain.[2][6]

1. Waste Identification and Segregation:

Clearly label a dedicated waste container for (2R)-2-phenylbutan-2-ol with its full chemical

name and associated hazard symbols (e.g., flammable, irritant).

Segregate this waste from other chemical waste streams, especially from oxidizing agents,

to prevent dangerous reactions.[6]

2. Waste Collection and Storage:

Collect the waste in a compatible, properly sealed container. Avoid using metal containers

where possible; if unavoidable, ensure they are properly bonded and grounded.[2]

Store the waste container in a cool, dry, and well-ventilated area designated for hazardous

waste storage.[6] This area should be away from ignition sources and incompatible

materials.[2][6]

3. Arrange for Professional Disposal:

Contact your institution's Environmental Health & Safety (EH&S) department or a certified

hazardous waste disposal company to schedule a pickup.
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Provide them with an accurate description of the waste, including its composition and

volume.

4. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent such as sand, silica

gel, or a universal binder.[5]

Collect the contaminated absorbent material into a sealed container and dispose of it as

hazardous waste.

For large spills, evacuate the area and contact your institution's emergency response team.

[2]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of (2R)-2-
phenylbutan-2-ol.
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Caption: Workflow for the safe disposal of (2R)-2-phenylbutan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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